Cas no 1150655-02-9 (potassium (2,2-dimethylpropyl)trifluoroboranuide)
1150655-02-9 structure
Product Name:potassium (2,2-dimethylpropyl)trifluoroboranuide
CAS No:1150655-02-9
MF:C5H11BF3K
MW:178.04535317421
MDL:MFCD09271780
CID:1004452
PubChem ID:46739278
Update Time:2025-07-31
potassium (2,2-dimethylpropyl)trifluoroboranuide Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylpropyltrifluoroborate potassium salt
- Potassium (2,2-dimethylprop-1-yl)trifluoroborate
- PotassiuM 2,2-diMethylpropyltrifluoroborate
- Potassium trifluoro(neopentyl)borate
- AB50557
- AK102064
- C-2005
- potassium ion (2,2-dimethylpropyl)trifluoroboranuide
- potassium neopentyltrifluoroborate
- POTASSIUM (2,2-DIMETHYLPROPYL)TRIFLUOROBORANUIDE
- C5H11BF3K
- 2,2-DIMETHYLPROPYL TRIFLUOROBORATE POTASSIUM SALT
- 2486AA
- ST24049021
- potassium 2,2-dimethylpropyl(trifluoro)boranuide
- potassium;2,2-dimethylpropyl(trifluoro)boranuide
- Potassium (2,2-dimethylpropyl
- Potassium(2,2-dimethylprop-1-yl)trifluoroborate
- Potassium (2,2-dimethylpropyl)(trifluo
- AS-72183
- Potassiumtrifluoro(neopentyl)borate
- CS-0139546
- EN300-261417
- Potassium (2,2-dimethylpropyl)(trifluoro)borate(1-)
- MFCD09271780
- AKOS016004324
- 2,2-Dimethylpropyltrifluoroborate potassium
- SY068095
- Borate(1-), (2,2-dimethylpropyl)trifluoro-, potassium (1:1), (T-4)-
- Potassium 2.2-dimethylpropyltrifluoroborate
- AWB65502
- DTXSID70674898
- AC-33873
- N12176
- 1150655-02-9
- potassium (2,2-dimethylpropyl)trifluoroboranuide
-
- MDL： MFCD09271780
- Inchi： 1S/C5H11BF3.K/c1-5(2,3)4-6(7,8)9;/h4H2,1-3H3;/q-1;+1
- InChI Key： QPXOGXAOXXGHLX-UHFFFAOYSA-N
- SMILES： [K+].F[B-](CC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 178.0542965g/mol
- Monoisotopic Mass: 178.0542965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 94
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
potassium (2,2-dimethylpropyl)trifluoroboranuide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219952-1g |
Potassium trifluoro(neopentyl)borate |
1150655-02-9 | 95% | 1g |
$107 | 2021-06-16 | |
| Chemenu | CM219952-5g |
Potassium trifluoro(neopentyl)borate |
1150655-02-9 | 95% | 5g |
$382 | 2021-06-16 | |
| Chemenu | CM219952-10g |
Potassium trifluoro(neopentyl)borate |
1150655-02-9 | 95% | 10g |
$734 | 2021-06-16 | |
| Chemenu | CM219952-25g |
Potassium trifluoro(neopentyl)borate |
1150655-02-9 | 95% | 25g |
$1537 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D10079-25g |
potassium (2,2-dimethylpropyl)trifluoroboranuide |
1150655-02-9 | 97% | 25g |
16632.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D10079-1g |
potassium (2,2-dimethylpropyl)trifluoroboranuide |
1150655-02-9 | 97% | 1g |
1038.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D10079-5g |
potassium (2,2-dimethylpropyl)trifluoroboranuide |
1150655-02-9 | 97% | 5g |
4158.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UC742-200mg |
potassium (2,2-dimethylpropyl)trifluoroboranuide |
1150655-02-9 | 95+% | 200mg |
149.0CNY | 2021-07-12 | |
| Apollo Scientific | PC50057-1g |
Potassium (2,2-dimethylprop-1-yl)trifluoroborate |
1150655-02-9 | 0.95 | 1g |
£46.00 | 2025-02-21 | |
| Apollo Scientific | PC50057-5g |
Potassium (2,2-dimethylprop-1-yl)trifluoroborate |
1150655-02-9 | 0.95 | 5g |
£53.00 | 2025-03-22 |
potassium (2,2-dimethylpropyl)trifluoroboranuide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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